Cas no 1855899-98-7 (1-DIFLUOROMETHYL-4-ETHYNYL-3-METHYL-1H-PYRAZOLE)

1-Difluoromethyl-4-ethynyl-3-methyl-1H-pyrazole is a fluorinated pyrazole derivative characterized by its unique structural features, including a difluoromethyl group and an ethynyl substituent. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of agrochemicals and pharmaceuticals. The presence of the difluoromethyl group enhances metabolic stability and lipophilicity, while the ethynyl moiety offers reactivity for further functionalization via click chemistry or cross-coupling reactions. Its well-defined molecular structure makes it valuable for structure-activity relationship (SAR) studies. The compound is typically handled under controlled conditions due to its reactive functional groups, ensuring optimal purity and performance in synthetic applications.

1-DIFLUOROMETHYL-4-ETHYNYL-3-METHYL-1H-PYRAZOLE structure

1855899-98-7 structure

Product Name:1-DIFLUOROMETHYL-4-ETHYNYL-3-METHYL-1H-PYRAZOLE

CAS No:1855899-98-7

MF:C₇H₆F₂N₂

MW:156.132748126984

CID:5211382

PubChem ID:122165683

Update Time:2026-03-06

1-DIFLUOROMETHYL-4-ETHYNYL-3-METHYL-1H-PYRAZOLE Chemical and Physical Properties

Names and Identifiers

- 1-DIFLUOROMETHYL-4-ETHYNYL-3-METHYL-1H-PYRAZOLE
- 1H-Pyrazole, 1-(difluoromethyl)-4-ethynyl-3-methyl-
- Inchi： 1S/C7H6F2N2/c1-3-6-4-11(7(8)9)10-5(6)2/h1,4,7H,2H3
- InChI Key： XBTLYVJCUZNRGO-UHFFFAOYSA-N
- SMILES： N1(C(F)F)C=C(C#C)C(C)=N1

1-DIFLUOROMETHYL-4-ETHYNYL-3-METHYL-1H-PYRAZOLE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB503092-100 mg	1-(Difluoromethyl)-4-ethynyl-3-methyl-1H-pyrazole	1855899-98-7		100MG	€393.30	2022-03-01
abcr	AB503092-250 mg	1-(Difluoromethyl)-4-ethynyl-3-methyl-1H-pyrazole	1855899-98-7		250MG	€528.40	2022-03-01
abcr	AB503092-500 mg	1-(Difluoromethyl)-4-ethynyl-3-methyl-1H-pyrazole	1855899-98-7		500MG	€688.90	2022-03-01
abcr	AB503092-1 g	1-(Difluoromethyl)-4-ethynyl-3-methyl-1H-pyrazole	1855899-98-7		1g	€935.40	2022-03-01
Enamine	EN300-1086985-0.05g	1-(difluoromethyl)-4-ethynyl-3-methyl-1H-pyrazole	1855899-98-7	95%	0.05g	$459.0	2023-10-27
Enamine	EN300-1086985-0.1g	1-(difluoromethyl)-4-ethynyl-3-methyl-1H-pyrazole	1855899-98-7	95%	0.1g	$600.0	2023-10-27
Enamine	EN300-1086985-0.25g	1-(difluoromethyl)-4-ethynyl-3-methyl-1H-pyrazole	1855899-98-7	95%	0.25g	$855.0	2023-10-27
Enamine	EN300-1086985-0.5g	1-(difluoromethyl)-4-ethynyl-3-methyl-1H-pyrazole	1855899-98-7	95%	0.5g	$1349.0	2023-10-27
Enamine	EN300-1086985-1.0g	1-(difluoromethyl)-4-ethynyl-3-methyl-1H-pyrazole	1855899-98-7		1g	$1729.0	2023-06-10
Enamine	EN300-1086985-2.5g	1-(difluoromethyl)-4-ethynyl-3-methyl-1H-pyrazole	1855899-98-7	95%	2.5g	$3389.0	2023-10-27